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Compound of Interest

Compound Name:
5-Chlorobenzo[d][1,3]dioxol-4-

amine

CAS No.: 379228-45-2

Cat. No.: B1250420

Get Quote

An In-Depth Technical Guide to 5-Chlorobenzo[d]dioxol-4-amine: Structure, Synthesis, and

Applications in Drug Discovery

Authored by a Senior Application Scientist
This document provides a comprehensive technical overview of 5-Chlorobenzo[d]dioxol-4-

amine, a heterocyclic building block with significant potential in medicinal chemistry and

materials science. It is intended for an audience of researchers, scientists, and drug

development professionals, offering field-proven insights into its chemical properties, synthesis,

and applications.

Introduction and Strategic Importance
5-Chlorobenzo[d]dioxol-4-amine belongs to the benzodioxole class of compounds, a "privileged

scaffold" in drug discovery. The benzodioxole moiety is present in numerous natural products

and FDA-approved drugs, valued for its rigid, planar structure and its ability to act as a

bioisostere for other aromatic systems. The specific substitution pattern of this molecule—an

amine group at position 4 and a chlorine atom at position 5—creates a unique electronic and
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steric profile, making it a versatile starting material for combinatorial chemistry and the

development of novel therapeutic agents.[1] The strategic placement of these functional groups

allows for selective modification, enabling a systematic exploration of the chemical space

around this core structure to optimize interactions with biological targets such as G-protein

coupled receptors (GPCRs).[1]

Molecular Structure and Physicochemical
Properties
A precise understanding of the molecule's structure and properties is foundational to its

application.

IUPAC Name and Structural Elucidation
The formal IUPAC name for the compound is 5-Chlorobenzo[d][2][3]dioxol-4-amine.[2] Its

structure consists of a benzene ring fused to a 1,3-dioxole ring, forming the benzodioxole core.

An amine (-NH₂) group is attached at the C4 position, and a chlorine (-Cl) atom is at the C5

position.

Diagram: Molecular Structure of 5-
Chlorobenzo[d]dioxol-4-amine
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Start: 4-Aminobenzodioxole

Step 1: N-Acetylation
(Protection)

Acetic Anhydride, Pyridine

Step 2: Directed Ortho-Chlorination

N-Chlorosuccinimide (NCS),
Acetonitrile

Step 3: N-Deacetylation
(Deprotection)

Aqueous HCl,
Heat

Final Purification
(Crystallization/Chromatography)

Product: 5-Chlorobenzo[d]dioxol-4-amine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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